molecular formula C48H34Br4N6O5S2 B15391814 (7-Aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate

(7-Aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate

Cat. No.: B15391814
M. Wt: 1158.6 g/mol
InChI Key: TYUKWZKONRHYLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a hybrid structure combining two distinct moieties:

Phenothiazinium core: The "(7-aminophenothiazin-3-ylidene)-dimethylazanium" component is a cationic phenothiazine derivative. Phenothiazinium dyes, such as methylene blue, are well-known for their redox properties, photodynamic activity, and applications in biological staining and catalysis .

Brominated spiroxanthene system: The "2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate" moiety is a tetrahalogenated spirocyclic xanthene derivative. Brominated xanthenes, like eosin Y, are fluorescent probes and catalysts in organic synthesis due to their strong electron-withdrawing substituents and visible-light absorption .

This hybrid structure likely exhibits synergistic properties, such as enhanced photostability, redox activity, or fluorescence, derived from both components.

Properties

Molecular Formula

C48H34Br4N6O5S2

Molecular Weight

1158.6 g/mol

IUPAC Name

(7-aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate

InChI

InChI=1S/C20H8Br4O5.2C14H13N3S/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20;2*1-17(2)10-4-6-12-14(8-10)18-13-7-9(15)3-5-11(13)16-12/h1-6,25-26H;2*3-8,15H,1-2H3

InChI Key

TYUKWZKONRHYLK-UHFFFAOYSA-N

Canonical SMILES

C[N+](=C1C=CC2=NC3=C(C=C(C=C3)N)SC2=C1)C.C[N+](=C1C=CC2=NC3=C(C=C(C=C3)N)SC2=C1)C.C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)[O-])Br)Br)[O-])Br

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally or functionally analogous molecules, focusing on key physicochemical and biological properties.

Table 1: Comparative Analysis of Key Features

Compound Name Core Structure Halogenation Key Functional Groups Applications/Properties References
(7-Aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate Phenothiazinium + spiroxanthene Tetrabromo -NH2, -N(CH3)2+, -Br, -OH, ketone Potential redox catalysis, fluorescent probes, enzyme inhibition
Methylene Blue (Azure A) Phenothiazinium None -N(CH3)2+ Caspase inhibition, antimicrobial activity, histology staining
Azure B Phenothiazinium None -N(CH3)(CH2CH3)+ Caspase inhibition (higher potency than methylene blue)
Eosin Y Xanthene Tetrabromo -Br, -OH, ketone Fluorescent labeling, photodynamic therapy
2',4',5',7'-Tetraiodofluorescein Xanthene Tetraiodo -I, -OH, ketone Radiocontrast agent, optical imaging
2-(3-Methyl-3H-diazirin-3-yl)ethyl 2-(2,4,5,7-tetrabromo-3,6-dihydroxy-9H-xanthen-9-yl)benzoate Xanthene + diazirine Tetrabromo -Br, -OH, diazirine Photoaffinity labeling, enzyme cofactor studies

Key Findings from Comparative Studies

Phenothiazinium Derivatives: Methylene blue and azure B share the phenothiazinium core but lack the brominated xanthene moiety. They inhibit caspases via oxidation of catalytic cysteine residues, with azure B showing ~30% higher activity due to its methylamino substituent . The target compound’s dimethylazanium group may enhance solubility and redox cycling compared to uncharged analogs.

Spiroxanthene Derivatives: Eosin Y and tetraiodofluorescein are structurally analogous to the brominated xanthene moiety. Bromination increases electron-withdrawing capacity and photostability compared to iodinated derivatives .

Hybrid Structures: The diazirine-containing xanthene in demonstrates that halogenation and spirocyclic frameworks enhance utility in photochemical applications. The target compound’s phenothiazinium-xanthene hybrid may combine caspase inhibition (phenothiazinium) with fluorescence-based tracking (xanthene) .

Synthetic Challenges: Bromination at the 2',4',5',7' positions of xanthene requires precise control to avoid overhalogenation, as seen in tetraiodofluorescein synthesis . Coupling the phenothiazinium and xanthene moieties likely involves nucleophilic substitution or condensation reactions, similar to methods in and for spirocyclic systems.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.